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Compound of Interest

Compound Name: 3-Methylbenzyl bromide

Cat. No.: B049150

Essential Safety and Handling Guide for 3-
Methylbenzyl Bromide

For Researchers, Scientists, and Drug Development Professionals
This guide provides critical safety, handling, and disposal information for 3-methylbenzyl

bromide (CAS No. 620-13-3). Adherence to these protocols is essential for ensuring laboratory
safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methylbenzyl bromide is a hazardous chemical that can cause severe skin burns, eye
damage, and respiratory irritation.[1][2][3] It is also harmful if swallowed or inhaled and may
cause an allergic skin reaction.[1][4] Due to its corrosive and lachrymatory nature, a
comprehensive PPE strategy is mandatory.[3][5]

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category

Minimum Requirement

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield.[2][5]

Protects against splashes of
the corrosive liquid and
irritating vapors that can cause

severe eye damage.[2][5]

Skin Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Consult manufacturer's data
for specific chemical
resistance. A lab coat, apron,
or coveralls made of
appropriate chemical-resistant
material.[2][5]

Prevents skin contact, which
can lead to severe burns and
irritation.[2][5] Double gloving

is recommended.[5]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor
cartridge.[2][5]

Necessary when handling the
compound outside of a
certified chemical fume hood
or in the event of a spill to
protect the respiratory tract

from harmful vapors.[5][6]

Physical and Chemical Properties

Understanding the properties of 3-methylbenzyl bromide is crucial for safe handling and

storage.

Table 2: Physicochemical Data for 3-Methylbenzyl Bromide
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Property Value

Synonyms a-Bromo-m-xylene, m-Xylyl bromide[2][6]
CAS Number 620-13-3[2][6]

Molecular Formula CsHoBr[6]

Molecular Weight 185.06 g/mol [4]

Appearance Clear colorless to light yellow liquid[6]
Flash Point 82 °C (179.6 °F) - closed cup[4]

Operational Plan: From Receipt to Disposal

A systematic approach is essential for safely managing 3-methylbenzyl bromide within a
laboratory setting.

Step 1: Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.[5]

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
all appropriate hazard warnings.[1][5]

o Storage: Store the compound in a cool, dry, and well-ventilated area designated for corrosive
materials.[1][2][6] Keep the container tightly sealed and store away from incompatible
materials such as bases, strong oxidizing agents, alcohols, amines, and metals.[2][6][7]
Protect containers from physical damage.[1]

Step 2: Handling and Use

» Ventilation: Always handle 3-methylbenzyl bromide in a certified chemical fume hood or a
well-ventilated area to avoid inhalation of vapors.[2][6][8]

e PPE: Full PPE, as detailed in Table 1, must be worn at all times during handling.[1][2]

o Safe Practices: Avoid all personal contact, including inhalation.[9] Do not eat, drink, or smoke
in the handling area.[1][2] Wash hands thoroughly after handling.[2][6] Prevent the buildup of
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electrostatic charge.[10]
Emergency and Spill Response Plan
Immediate and appropriate action is critical in the event of an emergency.
Personal Exposure Procedures:

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids apart.[1] Seek immediate medical attention.[2][7] Removal of contact lenses
should only be done by skilled personnel.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin and
hair with running water and soap if available.[1] Seek medical attention if irritation occurs.[1]

 Inhalation: Move the affected person to fresh air and keep them warm and at rest.[1] If
breathing is difficult or has stopped, provide artificial respiration.[1] Seek immediate medical
attention.[2][7]

e Ingestion: Do NOT induce vomiting.[1][7] Rinse the mouth with water.[2][8] Seek immediate
medical attention.[1][11]

Spill Cleanup Procedures:
e Minor Spills:
o Evacuate all non-essential personnel from the immediate area.

o Wearing full PPE, contain and absorb the spill with an inert material such as sand, earth,
or vermiculite.[1]

o Collect the absorbed material into a suitable, labeled container for waste disposal.[1]
o Clean the spill area thoroughly.
e Major Spills:

o Evacuate the area immediately and move upwind.[1]
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o Alert the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.[1]

o Only trained personnel with appropriate breathing apparatus and protective gear should
attempt to control the spill.[1][9]

o Prevent the spill from entering drains or water courses.[1]

o Contain the spill with sand, earth, or vermiculite and collect the recoverable product into
labeled containers.[1]

Disposal Plan

Proper disposal of 3-methylbenzyl bromide and associated waste is crucial to prevent
environmental contamination.

o Waste Segregation: All waste contaminated with 3-methylbenzyl bromide, including used
gloves, absorbent materials, and empty containers, must be collected in a designated and
clearly labeled hazardous waste container.[1][5]

o Disposal: Dispose of the chemical waste through an authorized hazardous or special waste
collection point, in accordance with all local, regional, and national regulations.[1][2] Do not
let the chemical enter the environment.[2][7]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3-methylbenzyl
bromide.
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Caption: Workflow for the safe handling of 3-Methylbenzyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methylbenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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